6,6-dimethylheptan-2-amine hydrochloride
Description
6,6-dimethylheptan-2-amine hydrochloride is a chemical compound with the molecular formula C9H22ClN . It is a powder at room temperature . The IUPAC name for this compound is 1-isobutyl-3-methylbutylamine hydrochloride .
Molecular Structure Analysis
The molecular weight of this compound is 179.73 . The InChI code for this compound is 1S/C9H21N.ClH/c1-7(2)5-9(10)6-8(3)4;/h7-9H,5-6,10H2,1-4H3;1H .Chemical Reactions Analysis
Amines, in general, can undergo a variety of reactions. They can react with acid chlorides to form amides . They can also undergo Hofmann elimination to form alkenes .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 245-248 degrees Celsius .Safety and Hazards
This compound may be corrosive to metals and can cause severe skin burns and eye damage . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, and using only outdoors or in a well-ventilated area .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6,6-dimethylheptan-2-amine hydrochloride involves the alkylation of 2-aminoheptane with 2-bromo-2,6-dimethylheptane, followed by the formation of the hydrochloride salt.", "Starting Materials": [ "2-aminoheptane", "2-bromo-2,6-dimethylheptane", "Sodium hydride", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Dissolve 2-aminoheptane in dry diethyl ether.", "Step 2: Add sodium hydride to the solution and stir for 30 minutes to form a sodium salt.", "Step 3: Add 2-bromo-2,6-dimethylheptane to the solution and stir for 24 hours at room temperature to allow for alkylation.", "Step 4: Quench the reaction by adding hydrochloric acid to the solution.", "Step 5: Extract the product with diethyl ether and wash with water.", "Step 6: Dry the organic layer with anhydrous sodium sulfate.", "Step 7: Concentrate the solution under reduced pressure to obtain the amine product.", "Step 8: Dissolve the amine product in methanol and add hydrochloric acid to form the hydrochloride salt.", "Step 9: Filter the product and dry under vacuum to obtain 6,6-dimethylheptan-2-amine hydrochloride." ] } | |
| 927-87-7 | |
Molecular Formula |
C9H22ClN |
Molecular Weight |
179.7 |
Purity |
0 |
Origin of Product |
United States |
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